Cas no 2227690-02-8 (3-bromo-2-(1R)-1-hydroxyethylphenol)

• Product Name: 3-bromo-2-(1R)-1-hydroxyethylphenol
• CAS No: 2227690-02-8
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 6592971
• PubChem ID: 129462880
• Update Time: 2025-05-19

3-bromo-2-(1R)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1R)-1-hydroxyethylphenol
• 2227690-02-8
• EN300-1922418
• 3-bromo-2-[(1R)-1-hydroxyethyl]phenol

• Inchi： 1S/C8H9BrO2/c1-5(10)8-6(9)3-2-4-7(8)11/h2-5,10-11H,1H3/t5-/m1/s1
• InChI Key： BSOJVXAZCWGWBG-RXMQYKEDSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H](C)O)O

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-bromo-2-(1R)-1-hydroxyethylphenol

3-Bromo-2-(1R)-1-Hydroxyethylphenol: A Comprehensive Overview

The compound 3-bromo-2-(1R)-1-hydroxyethylphenol, identified by the CAS number 2227690-02-8, is a structurally unique aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic structure, which includes a bromine substituent at the 3-position and a hydroxyethyl group at the 2-position. The stereochemistry of the hydroxyethyl group is specified as (1R), indicating a specific spatial arrangement that may influence its chemical reactivity and biological activity.

Recent studies have highlighted the importance of phenolic compounds like 3-bromo-2-(1R)-1-hydroxyethylphenol in drug discovery and development. Phenolic structures are known for their antioxidant properties, which can be attributed to the presence of the hydroxyl group (-OH) on the aromatic ring. This property makes them valuable in combating oxidative stress, a condition linked to various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. The bromine substituent further enhances the compound's reactivity and selectivity, making it a promising candidate for targeted drug delivery systems.

The synthesis of 3-bromo-2-(1R)-1-hydroxyethylphenol involves a multi-step process that typically includes nucleophilic aromatic substitution or electrophilic substitution reactions. The stereochemistry of the hydroxyethyl group is critical in determining the compound's stability and bioavailability. Researchers have employed advanced techniques such as enantioselective synthesis to ensure high enantiomeric excess, which is essential for pharmacological studies.

In terms of applications, 3-bromo-2-(1R)-1-hydroxyethylphenol has shown potential in the development of anti-inflammatory agents. Studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its bromine substituent may enhance its ability to interact with cellular targets, making it a valuable lead compound for developing novel anti-inflammatory drugs.

The compound has also been explored for its potential in cancer therapy. Recent research has focused on its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity is attributed to the compound's ability to modulate specific signaling pathways involved in cell proliferation and survival. Preclinical studies have shown promising results, with significant tumor growth inhibition observed in animal models.

In conclusion, 3-bromo-2-(1R)-1-hydroxyethylphenol represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a promising candidate for future drug development efforts.